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4,5-Dihydro-1-(3-(trifluoromethyl)phenyl)-1H-pyrazol-3-amine 4,5-Dihydro-1-(3-(trifluoromethyl)phenyl)-1H-pyrazol-3-amine BW 755C is a dual inhibitor of 5-lipoxygenase (5-LO) and cyclooxygenase (COX) pathways, inhibiting 5-LO, COX-1, and COX-2 (IC50s = 0.75 μM, 0.65 μg/ml, and 1.2 μg/ml, respectively). It may also inhibit other LO pathways in vivo. Through these actions, BW 755C diminishes inflammation.
Brand Name: Vulcanchem
CAS No.: 66000-40-6
VCID: VC0159224
InChI: InChI=1S/C10H10F3N3/c11-10(12,13)7-2-1-3-8(6-7)16-5-4-9(14)15-16/h1-3,6H,4-5H2,(H2,14,15)
SMILES: C1CN(N=C1N)C2=CC=CC(=C2)C(F)(F)F
Molecular Formula: C10H10F3N3
Molecular Weight: 229.2 g/mol

4,5-Dihydro-1-(3-(trifluoromethyl)phenyl)-1H-pyrazol-3-amine

CAS No.: 66000-40-6

Reference Standards

VCID: VC0159224

Molecular Formula: C10H10F3N3

Molecular Weight: 229.2 g/mol

4,5-Dihydro-1-(3-(trifluoromethyl)phenyl)-1H-pyrazol-3-amine - 66000-40-6

CAS No. 66000-40-6
Product Name 4,5-Dihydro-1-(3-(trifluoromethyl)phenyl)-1H-pyrazol-3-amine
Molecular Formula C10H10F3N3
Molecular Weight 229.2 g/mol
IUPAC Name 2-[3-(trifluoromethyl)phenyl]-3,4-dihydropyrazol-5-amine
Standard InChI InChI=1S/C10H10F3N3/c11-10(12,13)7-2-1-3-8(6-7)16-5-4-9(14)15-16/h1-3,6H,4-5H2,(H2,14,15)
Standard InChIKey CPXGGWXJNQSFEP-UHFFFAOYSA-N
SMILES C1CN(N=C1N)C2=CC=CC(=C2)C(F)(F)F
Canonical SMILES C1CN(N=C1N)C2=CC=CC(=C2)C(F)(F)F
Description BW 755C is a dual inhibitor of 5-lipoxygenase (5-LO) and cyclooxygenase (COX) pathways, inhibiting 5-LO, COX-1, and COX-2 (IC50s = 0.75 μM, 0.65 μg/ml, and 1.2 μg/ml, respectively). It may also inhibit other LO pathways in vivo. Through these actions, BW 755C diminishes inflammation.
Synonyms 4,5-Dihydro-1-(3-(trifluoromethyl)phenyl)-1H-pyrazol-3-amine
BW 755C
BW-755C
BW755C
Reference 1.Aizawa, Y.,Kanai, T.,Hasegawa, K., et al. Studies on hindered phenols and analogues. 2. 1,3-Benzoxathioles having SRS-A inhibiting activity. Journal of Medicinal Chemistry 33(5), 1491-1496 (1990).
PubChem Compound 47795
Last Modified Nov 11 2021
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